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Compound of Interest

3-Amino-2-hydroxy-5-
Compound Name:
nitrobenzenesulfonic acid

Cat. No.: B1275784

An In-depth Technical Guide to 3-Amino-2-hydroxy-5-nitrobenzenesulfonic Acid

Abstract

This technical guide provides a comprehensive overview of 3-Amino-2-hydroxy-5-
nitrobenzenesulfonic acid (CAS No. 96-67-3), a versatile aromatic sulfonic acid. It details the
compound's chemical and physical properties, synthesis methodologies, and diverse
applications across various industries. The document is intended for researchers, scientists,
and professionals in drug development, offering in-depth information on its utility as a chemical
intermediate and its potential biological activities. All quantitative data is summarized in
structured tables, and key processes are visualized through diagrams to facilitate
understanding.

Chemical and Physical Properties

3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid is an organic compound characterized by
the presence of amino, hydroxyl, nitro, and sulfonic acid functional groups attached to a
benzene ring.[1] These groups contribute to its unique reactivity and wide range of applications.
[1] The compound typically appears as a light yellow to dark green crystalline powder.[1] It
exhibits good solubility in water and ethanol.[2]

Table 1: Physical and Chemical Properties of 3-Amino-2-hydroxy-5-nitrobenzenesulfonic
acid
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Property Value Source
3-amino-2-hydroxy-5-

IUPAC Name _ o [1]
nitrobenzenesulfonic acid
2-Amino-4-nitrophenol-6-
sulfonic acid, 4-Nitro-2-

Synonyms ] ] ] [11[3114]
aminophenol-6-sulfonic acid,

Sullanilic Acid

CAS Number 96-67-3 [11[4115]

Molecular Formula CeHeN206S [11[3114115]

Molecular Weight 234.19 g/mol [1][5]
Light yellow to dark green

Appearance _ [1]
crystalline powder

Melting Point 285 °C [4]

Density 1.877 g/cm3 [4]

Water Solubility

0.1-0.5 g/100 mL at 21.5 °C

[4]

Purity >96% to =99% [2]13]15]
INChl=1S/C6H6N206S/c7-4-1-

nchi 3(8(10)11)2- ]
5(6(4)9)15(12,13,14)/h1-
2,9H,7H2,(H,12,13,14)

SMILES C1=C(C=C(C(=C1N)O)S(=0) ]
(=0)O)--INVALID-LINK--[O-]

Synthesis

The industrial synthesis of 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid can be achieved

through a multi-step process involving nitration and sulfonation.[1] A common pathway starts

with 2-aminophenol, which undergoes nitration to introduce a nitro group at the 5-position,

followed by sulfonation at the 3-position.[1] Another efficient method is the nitrobenzene
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sulfonation pathway, which utilizes electrophilic aromatic substitution with sulfur trioxide as the
primary electrophile.[1]

A patented method describes a one-pot synthesis where ortho-aminophenol is first reacted with
sulfuric acid for sulfonation, followed by the addition of nitric acid or a nitrate salt to the reaction
mixture for nitration, yielding 3-amino-4-hydroxy-5-nitrobenzenesulfonic acid.[6] This approach
IS noted for its shorter reaction route and avoidance of environmentally harmful iron powder
reduction methods.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [What are the properties of 3-Amino-2-hydroxy-5-
nitrobenzenesulfonic acid?]. BenchChem, [2025]. [Online PDF]. Available at:
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hydroxy-5-nitrobenzenesulfonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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